Cas no 1332765-92-0 (1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1332765-92-0
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 4787939
• PubChem ID: 53256953
• Update Time: 2025-11-02

1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride
• 1-(2-Bromophenyl)cyclopropanamine hydrochloride
• G41175
• 1-(2-Bromophenyl)cyclopropanaminehydrochloride
• CyclopropanaMine, 1-(2-broMophenyl)-, hydrochloride
• DB-406437
• EN300-6732509
• 1332765-92-0
• Z3244924184
• 1-(2-bromophenyl)cyclopropan-1-amine;hydrochloride
• 1-(2-Bromophenyl)cyclopropan-1-amine HCl
• CS-0257481
• AKOS027442970
• KS-6770

• MDL： MFCD15142864
• Inchi： 1S/C9H10BrN.ClH/c10-8-4-2-1-3-7(8)9(11)5-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： RQFJXDYDGAAUPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CC1)N.Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1332765-92-0)

1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1332765-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropane ring and bromophenyl moiety, is widely utilized in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The presence of the bromine atom enhances its reactivity, making it a valuable intermediate in cross-coupling reactions.

In recent years, the demand for 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride has surged due to its role in the synthesis of small molecule therapeutics. With the growing focus on precision medicine and targeted drug delivery, this compound has become a key player in the design of molecules that interact with specific biological pathways. Its structural features, including the cyclopropylamine group, contribute to its ability to modulate protein-protein interactions, a hot topic in modern drug development.

The compound's CAS No. 1332765-92-0 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Users often inquire about its synthetic routes, purification methods, and spectroscopic data, highlighting the need for detailed technical information. Additionally, its stability under various conditions and compatibility with common reagents are subjects of ongoing research, as these properties are critical for scalable production.

Another area of interest is the compound's potential in neuropharmacology. Given the rising prevalence of neurological disorders, researchers are exploring its derivatives as potential neuroprotective agents or cognitive enhancers. The 2-bromophenyl group, in particular, is known to influence binding affinity to certain receptors, making it a focal point in structure-activity relationship (SAR) studies. This aligns with the broader trend of personalized therapeutics, where molecular customization is key.

From a technical standpoint, 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have been applied to its synthesis, addressing environmental concerns while maintaining high yields. Such advancements resonate with the global push toward sustainable chemistry, a topic frequently searched by professionals and students alike.

In summary, 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1332765-92-0) is a versatile and highly relevant compound in contemporary research. Its applications span drug discovery, neuropharmacology, and sustainable synthesis, making it a subject of enduring interest. As the scientific community continues to uncover its potential, this compound is poised to remain at the forefront of innovative chemical solutions.